N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-nitrophenyl)methylidene]amino] 2-[methyl(naphthalen-2-ylsulfonyl)amino]acetate
• InChI: InChI=1S/C20H18N4O6S/c1-23(31(28,29)18-11-8-14-4-2-3-5-16(14)12-18)13-19(25)30-22-20(21)15-6-9-17(10-7-15)24(26)27/h2-12H,13H2,1H3,(H2,21,22)
• InChI Key: XHBUNPGCMUVOLL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)ON=C(C1=CC=C(C=C1)[N+](=O)[O-])N)S(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Isomeric SMILES: CN(CC(=O)O/N=C(/C1=CC=C(C=C1)[N+](=O)[O-])\N)S(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C20H18N4O6S
• Molecular Weight: 442.4 g/mol

Description

N-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide, also known as MNAC, is a chemical compound that has been studied for its potential use in scientific research. MNAC is a small molecule inhibitor that has shown promise in inhibiting the activity of certain enzymes and proteins, making it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide involves the inhibition of certain enzymes and proteins, including histone deacetylases and protein kinases. By inhibiting these enzymes, N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide can modulate various biochemical and physiological processes, such as gene expression, cell signaling, and immune responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide are varied and depend on the specific enzymatic pathways that are affected. In cancer research, N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide has been shown to inhibit tumor growth and metastasis by modulating various cellular processes, such as cell cycle progression and apoptosis. In neuroscience, N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide has been used to study the role of certain proteins and enzymes in neuronal signaling, while in immunology, N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide has been studied for its potential use in modulating immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide in lab experiments is its ability to selectively inhibit specific enzymes and proteins, making it a valuable tool for studying various biochemical and physiological processes. However, one limitation of using N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide is its potential toxicity and off-target effects, which can complicate data interpretation and limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide, including the development of new N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide analogs with improved potency and selectivity, the identification of new enzymatic targets for N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide, and the investigation of the potential use of N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide in clinical settings. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide in various experimental systems.

Synthesis Methods

The synthesis of N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide involves several steps, including the reaction of 2-naphthalenesulfonyl chloride with methylamine, followed by the reaction of the resulting product with 4-nitrobenzenecarboximidamide. The final product is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide has been studied for its potential use in a variety of scientific research applications, including cancer research, neuroscience, and immunology. In cancer research, N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide has been shown to inhibit the activity of certain enzymes involved in tumor growth and metastasis, making it a potential candidate for the development of new cancer therapies. In neuroscience, N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide has been used to study the role of certain proteins and enzymes in neuronal signaling, while in immunology, N'-({[methyl(2-naphthylsulfonyl)amino]acetyl}oxy)-4-nitrobenzenecarboximidamide has been studied for its potential use in modulating immune responses.